Cas no 335204-11-0 (N-(2-fluorophenyl)-3,3-dimethylbutanamide)

N-(2-fluorophenyl)-3,3-dimethylbutanamide structure
335204-11-0 structure
Product Name:N-(2-fluorophenyl)-3,3-dimethylbutanamide
CAS No:335204-11-0
MF:C12H16FNO
MW:209.25994682312
CID:3073668
PubChem ID:842579
Update Time:2025-04-21

N-(2-fluorophenyl)-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-fluorophenyl)-3,3-dimethylbutanamide
    • AG-690/15442379
    • SCHEMBL10255091
    • AKOS000646415
    • 335204-11-0
    • DTXSID801271159
    • STK078269
    • Inchi: 1S/C12H16FNO/c1-12(2,3)8-11(15)14-10-7-5-4-6-9(10)13/h4-7H,8H2,1-3H3,(H,14,15)
    • InChI Key: NQLFWNIGMQVKHM-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1NC(CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 209.121592296Da
  • Monoisotopic Mass: 209.121592296Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų
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